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Compound of Interest

Compound Name: 1-Ethylpiperazine

Cat. No.: B041427

An In-depth Technical Guide to 1-Ethylpiperazine: Safety, Handling, and Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethylpiperazine (CAS No. 5308-25-8) is a cyclic diamine used as a key intermediate in the
synthesis of various active pharmaceutical ingredients (APIs), particularly for medications
targeting central nervous system disorders and as an intermediate for agrochemicals and dyes.
[1][2][3] Its utility in research and development necessitates a thorough understanding of its
safety profile and proper handling procedures to ensure the well-being of laboratory personnel
and the integrity of experimental work. This guide provides a comprehensive overview of the
safety, handling, and storage precautions for 1-Ethylpiperazine, compiling quantitative data
and outlining procedural workflows.

Safety and Hazard Identification

1-Ethylpiperazine is classified as a flammable liquid and is corrosive. It can cause severe skin
burns, eye damage, and respiratory irritation.[4][5][6] It is also harmful if swallowed or inhaled.

[1][7]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating the hazards of chemical products.
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor[1][4][5]
] ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage[5][7][8]
Serious Eye Damage/Eye H318: Causes serious eye
Irritation damagel[5][7]
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral 4
[51[7]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[7]
) S H317: May cause an allergic
Skin Sensitization 1B

skin reaction[5]

Specific Target Organ Toxicity
(Single Exposure)

3 (Respiratory irritation)

H335: May cause respiratory
irritation[4][6]

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of 1-Ethylpiperazine is

fundamental to its safe handling.
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Property

Value

Molecular Formula

CeH14N2[5][9]

Molecular Weight 114.19 g/mol [4][5][9]

Appearance Clear, colorless to pale yellow liquid[1][2][10]
Odor Amine-like, ammonia-like[2][10]

Boiling Point 157 °C (lit.)[3][9][10]

Melting Point -60 °C to -65 °C[2][10]

Flash Point 38 °C to 43 °C (closed cup)[2]

Density 0.899 g/mL at 25 °C (lit.)[3][9][10]

Solubility Soluble in water, ethanol, and ether[1][2][10]

Vapor Density

>1 (Air = 1)

Explosion Limits

Lower: 1.2% / Upper: 9.1%[7]

Handling and Personal Protective Equipment (PPE)

Safe handling of 1-Ethylpiperazine requires strict adherence to established protocols and the

consistent use of appropriate personal protective equipment.

Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood to

minimize inhalation exposure.[6][11] Use explosion-proof electrical, ventilating, and lighting

equipment.[4] Proper grounding and bonding procedures must be followed to prevent static

discharge, which can be an ignition source.[1][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to prevent contact and exposure.
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PPE Type

Specifications

Eye/Face Protection

Chemical safety goggles or a face shield are
required.[4][11] Standard safety glasses are not

sufficient.

Skin Protection

Wear impervious gloves (e.g., nitrile rubber) and
protective clothing to prevent skin contact.[4][7]

[11] Alab coat is mandatory.

Respiratory Protection

If ventilation is inadequate or for emergency
situations, use a NIOSH-approved respirator

with an organic vapor cartridge.[4]

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 1-Ethylpiperazine

in a laboratory setting.
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Caption: Workflow for Safe Handling of 1-Ethylpiperazine.
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Storage and Incompatibilities

Proper storage is crucial to maintain the chemical's stability and prevent hazardous reactions.

Storage Conditions

Store 1-Ethylpiperazine in a cool, dry, and well-ventilated area away from heat, sparks, and
open flames.[4][6][7] Containers should be kept tightly closed to prevent exposure to air and
moisture, as the substance may be air-sensitive.[2][10] Store in a designated flammables area.

[7]

Incompatible Materials

Avoid contact with the following materials to prevent vigorous or explosive reactions:

Strong oxidizing agents[6][7]

Strong acids[7][12]

Acid halides[13]

Anhydrides[13]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

First Aid Measures

The following table summarizes the recommended first aid procedures for different types of
exposure.[4][6][7]
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation o . . .
respiration or oxygen. Seek immediate medical

attention.[4][6][7]

Immediately remove all contaminated clothing.
) Flush skin with plenty of water for at least 15
Skin Contact ) ) ) ) )
minutes. Seek immediate medical attention.[4]

[71014]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ] ]
lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.[4][7]

[14]

Do NOT induce vomiting. Rinse mouth with
water. If the person is conscious, give small

Ingestion quantities of water to drink. Never give anything
by mouth to an unconscious person. Seek

immediate medical attention.[4][6][7]

Fire-Fighting Measures

1-Ethylpiperazine is a flammable liquid, and its vapors can form explosive mixtures with air.[4]

[7]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

e Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

[4]

o Specific Hazards: Vapors may travel to a source of ignition and flash back.[7] Containers
may explode when heated.[7] Hazardous combustion products include carbon oxides (CO,
COz2) and nitrogen oxides (NOx).[7][14]
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» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][14][15]

Accidental Release Measures

The following diagram outlines the logical steps to take in the event of a spill.
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Caption: Accidental Release Response Workflow.
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Toxicological Information

Exposure to 1-Ethylpiperazine can cause a range of adverse health effects.

Effect Description

Harmful if swallowed or inhaled.[1][7] Symptoms
Acute Toxicity of overexposure may include headache,

dizziness, nausea, and vomiting.[7]

Causes severe skin burns and serious eye

damage.[5][7] The material is extremely

Corrosivity ) )
destructive to the tissue of the mucous
membranes and upper respiratory tract.
Irritation May cause respiratory irritation.[4][6]
Sensitization May cause an allergic skin reaction.[5]

Not classified as a carcinogen by IARC, NTP, or

Carcinogenicity OSHA[1][6]

Reproductive Toxicity No data available.[4][6]

Disposal Considerations

Chemical waste must be disposed of in accordance with all applicable local, state, and federal
regulations. Do not allow this chemical to enter drains or sewers.[11][14] Contaminated
packaging should be treated as the chemical itself.

Conclusion

1-Ethylpiperazine is an invaluable reagent in pharmaceutical research and development.
However, its hazardous properties demand a high level of respect and care. By adhering to the
safety, handling, and storage guidelines outlined in this document, researchers can mitigate
risks and ensure a safe laboratory environment. Always consult the most current Safety Data
Sheet (SDS) provided by the manufacturer before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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